N-(sec-butyl)-1,2-benzisothiazol-3-amine 1,1-dioxide

• IUPAC Name: N-butan-2-yl-1,1-dioxo-1,2-benzothiazol-3-imine
• InChI: InChI=1S/C11H14N2O2S/c1-3-8(2)12-11-9-6-4-5-7-10(9)16(14,15)13-11/h4-8H,3H2,1-2H3,(H,12,13)
• InChI Key: MGIRBANNLABJTP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N=C1C2=CC=CC=C2S(=O)(=O)N1
• Molecular Formula: C11H14N2O2S
• DSSTOX Substance ID: DTXSID90318500
• Molecular Weight: 238.31 g/mol
• CAS RN: 81038-91-7

Description

N-(sec-butyl)-1,2-benzisothiazol-3-amine 1,1-dioxide, commonly known as SIB-1757, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. SIB-1757 is a benzisothiazol derivative that has been shown to have diverse biological activities, including anticonvulsant, antipsychotic, and neuroprotective properties.

Mechanism of Action

The exact mechanism of action of SIB-1757 is not fully understood, but it is believed to act through the modulation of various neurotransmitter systems, including the GABAergic, glutamatergic, and dopaminergic systems. SIB-1757 has been shown to enhance GABAergic neurotransmission, which can lead to its anticonvulsant and antipsychotic effects. Additionally, SIB-1757 has been shown to inhibit the reuptake of dopamine and norepinephrine, which can lead to its antidepressant effects.
Biochemical and physiological effects:
SIB-1757 has been shown to have various biochemical and physiological effects. In vitro studies have shown that SIB-1757 can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress. Additionally, SIB-1757 has been shown to increase the expression of antioxidant enzymes, which can protect cells from oxidative damage. In vivo studies have shown that SIB-1757 can reduce seizures and prevent neuronal damage caused by ischemia and oxidative stress.

Advantages and Limitations for Lab Experiments

SIB-1757 has several advantages for lab experiments, including its high potency and selectivity for its target receptors. Additionally, SIB-1757 has a low toxicity profile and can be administered orally, which makes it a suitable candidate for preclinical studies. However, SIB-1757 has some limitations, including its limited solubility in water and its high cost of synthesis.

Future Directions

SIB-1757 has several potential future directions for research. In neuroscience, SIB-1757 can be further studied for its potential applications in treating various neurological disorders, including Alzheimer's disease and Parkinson's disease. Additionally, SIB-1757 can be further developed as a potential antipsychotic drug for the treatment of schizophrenia. In pharmacology, SIB-1757 can be further studied for its potential applications in treating inflammatory diseases and cancer. Furthermore, SIB-1757 can be further optimized for its pharmacokinetic properties and its selectivity for its target receptors.

Synthesis Methods

SIB-1757 can be synthesized via a multi-step process involving the reaction of 2-chloro-N-(sec-butyl)benzamide with sodium hydride, followed by the reaction with sulfur and hydrogen peroxide. The resulting product is purified through column chromatography to obtain the final product, SIB-1757.

Scientific Research Applications

SIB-1757 has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, SIB-1757 has been shown to have anticonvulsant properties and can be used to treat epilepsy. Additionally, SIB-1757 has been shown to have neuroprotective effects and can be used to prevent neuronal damage caused by ischemia and oxidative stress. In pharmacology, SIB-1757 has been shown to have antipsychotic properties and can be used to treat schizophrenia. Furthermore, SIB-1757 has been shown to have anti-inflammatory effects and can be used to treat inflammatory diseases.